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Infection Risks with Umbralisib

The table below summarizes infection-related adverse events and relevant prophylaxis context from clinical

trials and integrated safety analyses.

Aspect Details from Clinical Data

Overall
Infection Risk

Serious infections (e.g., pneumonia) reported; any-grade infections are common [1]

[2].

Specific
Pathogens

Pneumocystis jirovecii pneumonia (PJP) and other opportunistic infections reported

in class of Bruton's tyrosine kinase (BTK) inhibitors (e.g., ibrutinib) used in similar
patient populations [3] [4].

| Prophylaxis Evidence & Context | • PJP Prophylaxis: Effective (no PJP cases in 130 patients on

prophylaxis) but routine use not universally mandated; one trial mandated PJP and antiviral prophylaxis

within 7 days of study start, which could later be discontinued at investigator's discretion [3] [5]. • Antiviral

Prophylaxis: Suggested for herpes simplex virus (HSV) and varicella-zoster virus (VZV) reactivation, in

line with general PI3K inhibitor recommendations [4]. |

Proposed Prophylaxis Framework for Researchers

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s003178?utm_src=pdf-body
https://www.smolecule.com/products/s003178?utm_src=pdf-interest
https://www.smolecule.com/products/s003178?utm_src=pdf-body
https://www.sciencedirect.com/science/article/pii/S2473952921006005
https://pmc.ncbi.nlm.nih.gov/articles/PMC9153017/
https://www.sciencedirect.com/science/article/abs/pii/S2473952920314075
https://pmc.ncbi.nlm.nih.gov/articles/PMC10093532/
https://www.sciencedirect.com/science/article/abs/pii/S2473952920314075
https://pmc.ncbi.nlm.nih.gov/articles/PMC8148421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10093532/
https://www.smolecule.com/products/s003178?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


For preclinical and clinical development work, you can construct a risk mitigation plan based on the

observed safety data and practices for similar agents.

Patient on Umbralisib

General Infection Risk Opportunistic Infection (OI) Risk

Vigilance & Monitoring
• Educate patient on signs of infection

• Monitor for fever, cough, dyspnea

Consider PJP Prophylaxis
• e.g., Trimethoprim-sulfamethoxazole (TMP-SMX)

• Especially with corticosteroids

Consider Antiviral Prophylaxis
• e.g., Acyclovir

• To prevent HSV/VZV reactivation

Pre-Treatment Screening
• Consider CMV serology
• Screen for Hepatitis B/C

Click to download full resolution via product page

Critical Considerations for Protocol Design

Patient Population: Infection risk is compounded by factors such as heavily pretreated patients,
advanced disease stage, and cytopenias caused by both the underlying hematologic malignancy and

its treatment [5] [2].
Concomitant Medications: Using corticosteroids or other immunosuppressants to manage other

drug-related adverse events (e.g., non-infectious colitis) significantly increases the risk of
opportunistic infections, making prophylaxis more critical [4].

Agent-Specific Profile: Compared to some other PI3Kδ inhibitors, umbralisib demonstrated a
relatively lower incidence of immune-mediated toxicities and treatment discontinuations due to

adverse events in clinical trials, which may influence the perceived need for aggressive prophylaxis
[1] [5] [2].

Experimental Guidance Summary

For your technical support documentation, you can frame the guidance as follows:
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Experimental Phase Recommended Action Regarding Infection Prophylaxis

In Vitro / Animal Studies Not applicable.

| Clinical Trial Protocol Design | • Strongly consider mandating PJP and antiviral prophylaxis at study

initiation. • Define clear criteria in the protocol for prophylaxis discontinuation or modification. • Implement

rigorous and predefined monitoring schedules for cytomegalovirus (CMV) and other latent viruses. | |

Clinical Practice (Historical Context) | Prophylaxis was not considered universally mandatory but was

applied based on individual patient risk assessment and physician discretion [3]. |

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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